Prostaglandin A2 methyl ester

• CAS No.: 31753-19-2
• Product Name: Prostaglandin A2 methyl ester
• Molecular Formula: C21H32O4
• Molecular Weight: 348.5 g/mol
• IUPAC Name: methyl (Z)-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoate
• Standard InChI: InChI=1S/C21H32O4/c1-3-4-7-10-18(22)15-13-17-14-16-20(23)19(17)11-8-5-6-9-12-21(24)25-2/h5,8,13-19,22H,3-4,6-7,9-12H2,1-2H3/b8-5-,15-13+/t17-,18-,19+/m0/s1
• Standard InChIKey: HVBMOWIJGLUCFB-PMPHTVEESA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1C=CC(=O)[C@@H]1C/C=C\CCCC(=O)OC)O
• SMILES: CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)OC)O
• Canonical SMILES: CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)OC)O
• Description: Prostaglandin A2 (PGA2) is a naturally occurring PG in gorgonian corals where it may function in self defense. At a 25 µM concentration, PGA2 blocks the cell cycle progression of NIH 3T3 cells at G1 and G2/M by preventing activation of cyclin-dependent kinases. At similar concentrations, it stabilizes transcripts for the tumor suppressor SMAR1, downregulating cyclin D1 expression. PGA2 also induces apoptosis in HL-60 cells. Prostaglandin A2 methyl ester is a lipophilic analog of PGA2 which may be more amenable for certain formulations or applications. Its biological properties have not been evaluated.
• Synonyms: Medullin methyl ester;PGA2 methyl ester
• Reference: 1.Hitomi, M.,Shu, J.,Strom, D., et al. Prostaglandin A2 blocks the activation of G1 phase cyclin-dependent kinase without altering mitogen-activated protein kinase stimulation. The Journal of Biological Chemisty 271, 9376-9383 (1996).
• PubChem Compound: 13520453
• Last Modified: Nov 11 2021